Cas no 445-21-6 (Methyl 2-amino-4-(trifluoromethyl)thiazole-5-carboxylate)

• Product Name: Methyl 2-amino-4-(trifluoromethyl)thiazole-5-carboxylate
• CAS No: 445-21-6
• MF: C₆H₅F₃N₂O₂S
• MW: 226.176310300827
• CID: 1089074
• PubChem ID: 71721377
• Update Time: 2025-04-20

Methyl 2-amino-4-(trifluoromethyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(trifluoromethyl)thiazole-5-carboxylate
• methyl 2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• Methyl2-amino-4-(trifluoromethyl)thiazole-5-carboxylate
• 2-Amino-4-trifluoromethyl-thiazole-5-carboxylic acid methyl ester
• 445-21-6
• DTXSID70856975
• MZIUIFSHEVIMRL-UHFFFAOYSA-N
• EN300-6511215

• Inchi： 1S/C6H5F3N2O2S/c1-13-4(12)2-3(6(7,8)9)11-5(10)14-2/h1H3,(H2,10,11)
• InChI Key： MZIUIFSHEVIMRL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(F)(F)F)=C1C(=O)OC

Computed Properties

• Exact Mass: 226.00238307g/mol
• Monoisotopic Mass: 226.00238307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.4Ų